Cas no 131748-57-7 (Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-nitro-)

• Product Name: Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-nitro-
• CAS No: 131748-57-7
• MF: C₉H₁₂ClN₅O₂
• MW: 257.676879882813
• CID: 1228867
• Update Time: 2024-08-03

Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-nitro- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-nitro-
• Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-nitro- (9CI)

• Inchi： 1S/C9H12ClN5O2/c1-2-14(9(11)13-15(16)17)6-7-3-4-8(10)12-5-7/h3-5H,2,6H2,1H3,(H2,11,13)
• InChI Key： YYZZAQBRMYKRMP-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)N=C1)(CC)C(=N)N[N+]([O-])=O

Computed Properties

• Exact Mass: 257.06816

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 397.8±52.0 °C(Predicted)
• PSA: 95.15
• pka: 3.37±0.50(Predicted)